Cas no 78469-85-9 (Oxiranemethanol, 3-[(phenylmethoxy)methyl]-, (2R,3S)-)

• Product Name: Oxiranemethanol, 3-[(phenylmethoxy)methyl]-, (2R,3S)-
• CAS No: 78469-85-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1792558
• PubChem ID: 357534
• Update Time: 2025-04-21

Oxiranemethanol, 3-[(phenylmethoxy)methyl]-, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

• Oxiranemethanol, 3-[(phenylmethoxy)methyl]-, (2R,3S)-
• 78469-85-9
• NSC616980
• SCHEMBL15498506
• NSC-616980
• DTXSID00326792

• Inchi： 1S/C11H14O3/c12-6-10-11(14-10)8-13-7-9-4-2-1-3-5-9/h1-5,10-12H,6-8H2/t10-,11+/m1/s1
• InChI Key： KSQBAPLQXNCSOC-MNOVXSKESA-N
• SMILES： O1[C@H](CO)[C@@H]1COCC1C=CC=CC=1

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42Ų